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Executive Summary

Sybraloy® is a high-copper, single-composition dental amalgam alloy composed of spherical
particles. Its unique metallurgical properties, primarily the elimination of the corrosion-prone y2
(tin-mercury) phase, contribute to its superior clinical performance, including high compressive
strength and low creep. This technical guide provides a comprehensive overview of the
physical metallurgy of Sybraloy, detailing its compaosition, microstructure, mechanical
properties, and the experimental protocols used for its characterization. The spherical
morphology of the alloy particles, a result of the gas atomization manufacturing process, plays
a crucial role in the handling and performance of the final amalgam restoration. This document
is intended to serve as a detailed resource for researchers, scientists, and professionals in
drug development who require a thorough understanding of this advanced dental material.

Composition and Manufacturing

Sybraloy is classified as a high-copper, single-composition (unicompositional) dental amalgam
alloy. This means that each spherical particle of the alloy has the same chemical composition.
The alloy powder is a carefully balanced formulation of silver, tin, and a significantly higher
percentage of copper compared to conventional amalgam alloys. While the precise proprietary
formulation is not publicly disclosed, the general composition of high-copper unicellular
spherical alloys and available data provide a close approximation. A notable characteristic of
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Sybraloy is its copper content, which is approximately 33%.[1] The alloy powder is mixed with
liquid mercury (Hg) at the time of use to initiate the amalgamation reaction.

Table 1: Typical Composition of High-Copper, Single-Composition Dental Amalgam Alloys

Element Weight Percentage (%)
Silver (Ag) 40-70

Tin (Sn) 22-30

Copper (Cu) 13-40

Mercury (Hg) ~ 50 (in final mixture)

Note: The exact composition of Sybraloy is proprietary to the manufacturer, Kerr Dental. The
values presented are representative of high-copper, single-composition alloys.

Manufacturing of Spherical Particles: Gas Atomization

The characteristic spherical morphology of Sybraloy particles is achieved through a process
called gas atomization. This technique is crucial for producing powders with uniform size
distribution, high purity, and excellent flowability, which are desirable properties for dental
amalgams.

The gas atomization process involves the following key steps:

e Melting: The constituent metals (silver, tin, and copper) are melted in an induction furnace
under a controlled atmosphere to prevent oxidation.

o Atomization: The molten alloy is passed through a nozzle into a high-pressure stream of inert
gas (typically argon or nitrogen). The force of the gas jet breaks the molten metal stream into
fine droplets.

» Solidification: As these droplets travel through the atomization chamber, they rapidly cool
and solidify into spherical particles due to surface tension.

o Collection: The solidified spherical powder is collected at the bottom of the chamber.
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This process allows for precise control over particle size and shape, which in turn influences
the handling characteristics and final properties of the amalgam.

Microstructure and Phase Transformations

The clinical success of Sybraloy is largely attributed to its unique microstructure, which is a
direct result of its high-copper composition. The amalgamation reaction of Sybraloy with
mercury is designed to minimize or eliminate the formation of the y2 (Sn8Hg) phase, which is
the weakest and most corrosion-prone phase in conventional low-copper amalgams.

The primary phases present in a set Sybraloy amalgam are:

e Yy (Ag3Sn) phase: Unreacted particles of the original silver-tin alloy. These act as a filler
material and contribute to the strength of the amalgam.

» y1 (Ag2Hg3) phase: A silver-mercury matrix that binds the unreacted alloy particles together.
This is the main reaction product and forms the bulk of the set amalgam.

e 1' (Cu6Sn5) phase: A copper-tin intermetallic compound that forms at the interface of the
original alloy particles and the y1 matrix. The formation of this phase is crucial as it
consumes the tin that would otherwise form the undesirable y2 phase.

The absence of the y2 phase significantly enhances the amalgam's resistance to corrosion and
creep, leading to improved marginal integrity and longevity of the dental restoration.

Diagram 1: Amalgamation Reaction Pathway of Sybraloy
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Caption: Amalgamation reaction of Sybraloy leading to a y2-free microstructure.

Mechanical and Physical Properties

The metallurgical characteristics of Sybraloy translate into favorable mechanical and physical
properties for a dental restorative material. The spherical particle shape allows for a lower
mercury-to-alloy ratio, which generally improves the final properties of the amalgam.

Table 2: Mechanical and Physical Properties of Sybraloy
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. Significance in Clinical
Property Typical Value
Performance

Compressive Strength

Early resistance to fracture

1-hour > 250 MPa )
from masticatory forces.
Long-term durability and
24-hour > 450 MPa ]
resistance to fracture.
High resistance to deformation
Static Creep <0.5% under load, maintaining
marginal integrity.
Ensures a good seal with the
Dimensional Change Minimal contraction/expansion tooth structure, minimizing
microleakage.
) Indicates good wear
Vickers Hardness ~150-170 VHN

resistance.

Note: The values presented are compiled from various studies on high-copper,
unicompositional amalgams and should be considered representative. Specific batch values
may vary.

The high compressive strength of Sybraloy allows it to withstand the significant forces of
mastication in the posterior region of the mouth.[2] Its low creep value is a direct consequence
of the absence of the y2 phase, preventing the gradual flow of the material under load and thus
preserving the marginal seal of the restoration over time.[2][3]

Experimental Protocols

The characterization of Sybraloy's physical and mechanical properties follows standardized
testing procedures, primarily outlined in ISO 1559:2012 for dental amalgam.

Compressive Strength Testing
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Objective: To determine the amalgam's ability to resist fracture under a compressive load at

early and mature stages of setting.

Methodology (based on ISO 1559):

Specimen Preparation: Cylindrical specimens (typically 4 mm in diameter and 8 mm in
height) are prepared by triturating the Sybraloy capsule according to the manufacturer's
instructions and immediately condensing the amalgam into a stainless steel mold using a
standardized mechanical condensation technique.

Storage: Specimens for 1-hour testing are stored at 37°C for the specified time. Specimens
for 24-hour testing are also stored at 37°C for 24 hours.

Testing: The specimens are placed in a universal testing machine and subjected to a
compressive load at a constant crosshead speed (e.g., 0.5 mm/min) until fracture.

Calculation: The compressive strength is calculated by dividing the maximum load at fracture
by the original cross-sectional area of the specimen.

Static Creep Testing

Objective: To measure the time-dependent plastic deformation of the set amalgam under a

constant compressive stress.

Methodology (based on ISO 1559):

Specimen Preparation: Cylindrical specimens are prepared in the same manner as for
compressive strength testing.

Aging: The specimens are aged for 7 days at 37°C to ensure complete setting.
Measurement: The initial length of the specimen is measured.

Loading: The specimen is subjected to a constant compressive stress (e.g., 36 MPa) for a
specified duration (e.g., 3 hours) at 37°C.

Final Measurement: The final length of the specimen is measured after the load is removed.
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o Calculation: Creep is expressed as the percentage change in length from the initial
measurement.

Microstructural Analysis

5.3.1 Scanning Electron Microscopy (SEM) and Energy Dispersive X-ray Spectroscopy (EDX)

Objective: To visualize the microstructure of the set amalgam and determine the elemental
composition of the different phases.

Methodology:

o Sample Preparation: A set amalgam specimen is sectioned and mounted in an epoxy resin.
The surface is then ground flat using successively finer grades of silicon carbide paper and
polished to a mirror-like finish using diamond pastes. The polished surface may be lightly
etched with a suitable chemical agent to enhance the visibility of the different phases.

o SEM Imaging: The prepared sample is coated with a thin layer of a conductive material (e.g.,
gold or carbon) and placed in the SEM chamber. A focused beam of electrons is scanned
across the surface, and the signals from the interaction of the beam with the sample are
used to generate high-resolution images of the microstructure.

o EDX Analysis: During SEM imaging, the electron beam excites the atoms in the sample,
causing them to emit characteristic X-rays. An EDX detector measures the energy and
intensity of these X-rays to identify the elements present in specific areas of the
microstructure and their relative abundance.

5.3.2 X-ray Diffraction (XRD)
Objective: To identify the crystalline phases present in the set amalgam.
Methodology:

o Sample Preparation: A sample of the set amalgam is finely powdered using a mortar and
pestle.

o XRD Analysis: The powder is placed in a sample holder in an X-ray diffractometer. A beam of
X-rays is directed at the sample, and the diffracted X-rays are detected at various angles.
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» Phase Identification: The resulting diffraction pattern (a plot of X-ray intensity versus
diffraction angle) is compared to standard diffraction patterns of known phases (e.g., v, y1,
n") to identify the crystalline components of the amalgam.

Diagram 2: Experimental Workflow for Characterization of Sybraloy
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Caption: Workflow for the comprehensive characterization of Sybraloy amalgam.

Conclusion

The physical metallurgy of Sybraloy spherical particles is a testament to the advancements in
dental materials science. Its high-copper, single-composition, and spherical particle morphology
result in a dental amalgam with superior mechanical properties and enhanced clinical longevity.
The elimination of the weak and corrosion-prone y2 phase is the cornerstone of its
performance, leading to high compressive strength and excellent resistance to creep. The gas
atomization manufacturing process ensures a consistent and high-quality alloy powder. A
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thorough understanding of its composition, microstructure, and properties, as detailed in this
guide, is essential for researchers and professionals seeking to evaluate and innovate within
the field of restorative dental materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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